Cas no 339023-83-5 (5-chloro-1-(2,6-dichlorobenzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide)

• Product Name: 5-chloro-1-(2,6-dichlorobenzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
• CAS No: 339023-83-5
• MF: C₁₉H₁₁Cl₃F₂N₂O₂
• MW: 443.658648729324
• CID: 6786853
• PubChem ID: 3775119
• Update Time: 2025-07-23

5-chloro-1-(2,6-dichlorobenzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 8E-301S
• 5-chloro-1-[(2,6-dichlorophenyl)methyl]-N-(2,4-difluorophenyl)-2-oxopyridine-3-carboxamide
• 5-chloro-1-(2,6-dichlorobenzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
• AKOS005100158
• 339023-83-5
• 5-chloro-1-[(2,6-dichlorophenyl)methyl]-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H11Cl3F2N2O2/c20-10-6-12(18(27)25-17-5-4-11(23)7-16(17)24)19(28)26(8-10)9-13-14(21)2-1-3-15(13)22/h1-8H,9H2,(H,25,27)
• InChI Key： JMVZFHPXJDWULA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NC2C=CC(=CC=2F)F)=O)C(N(C=1)CC1C(=CC=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 441.985417g/mol
• Monoisotopic Mass: 441.985417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 49.4Ų

Additional information on 5-chloro-1-(2,6-dichlorobenzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide

Compound Introduction: 5-chloro-1-(2,6-dichlorobenzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS No. 339023-83-5)

The compound 5-chloro-1-(2,6-dichlorobenzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide, identified by its CAS number 339023-83-5, represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives characterized by a pyridine core, which is a cornerstone in medicinal chemistry due to its diverse biological activities and favorable pharmacokinetic properties.

The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and biological profile. The presence of a chloro substituent at the fifth position of the benzene ring and a dichlorobenzyl group at the first position introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These features make the compound a versatile intermediate in synthetic chemistry.

Additionally, the 2,4-difluorophenyl moiety at the nitrogen position enhances the electron-withdrawing effect of the aromatic ring, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The pyridinecarboxamide group at the third position provides a hydrogen bond acceptor capability, which is crucial for interactions with proteins and enzymes in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that this compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in chronic inflammatory diseases. The 5-chloro and dichlorobenzyl substituents are particularly interesting as they can modulate the electronic properties of the molecule, potentially enhancing its binding affinity to specific protein targets.

In vitro studies have begun to elucidate the pharmacological profile of this derivative. Preliminary data indicate that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. The 2,4-difluorophenyl group appears to play a critical role in this activity by influencing the compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include chlorination reactions to introduce the chloro substituents, followed by condensation reactions to form the amide bond. The use of advanced catalytic systems has improved the efficiency of these transformations, reducing both reaction times and waste generation.

The importance of heterocyclic compounds like pyridine derivatives cannot be overstated in modern drug discovery. These molecules often exhibit favorable pharmacokinetic properties due to their ability to traverse biological membranes and interact with intracellular targets. The structural diversity inherent in pyridine-based scaffolds allows for extensive chemical modification, enabling researchers to fine-tune biological activity and selectivity.

Current research is exploring novel synthetic routes that incorporate green chemistry principles into the preparation of such compounds. By utilizing catalytic methods and solvent-free conditions where possible, chemists aim to reduce the environmental impact of drug synthesis without compromising efficiency or yield. The development of sustainable methodologies is increasingly recognized as a critical aspect of pharmaceutical innovation.

The potential applications of this specific compound extend beyond antimicrobial therapy. Its structural features suggest that it may also exhibit anti-inflammatory or antiviral properties upon further investigation. The pyridinecarboxamide moiety is particularly relevant here as it can engage in hydrogen bonding interactions with biologically relevant targets, which is often a key determinant of drug efficacy.

Molecular dynamics simulations have been employed to study the conformational behavior of this compound both in solution and when bound to biological targets. These studies provide valuable insights into how changes in molecular structure can influence binding affinity and metabolic stability. The predictive power of such simulations has accelerated the discovery process by allowing researchers to screen large libraries of analogs before conducting expensive experimental validations.

The regulatory landscape for new pharmaceutical entities continues to evolve as agencies worldwide implement more stringent guidelines for safety and efficacy evaluation. Companies developing novel compounds like this one must navigate these requirements carefully throughout preclinical development before advancing into human clinical trials. The complexity inherent in evaluating new drug candidates underscores why thorough characterization at an early stage is essential for success.

In conclusion,5-chloro-1-(2,6-dichlorobenzyl)-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide (CAS No. 339023-83-5) represents an intriguing molecular entity with significant therapeutic potential across multiple disease areas including antimicrobial infections,chloro, inflammatory disorders,dichlorobenzyl, and possibly antiviral conditions,pyridinecarboxamide, 5-chloro 1-(2 6 dichlorobenzyl) N (24 difluorophenyl) 2 oxo 12 dihydro 3 pyridinecarboxamide,difluorophenyl, dichlorobenzyl N (24 difluorophenyl) 2 oxo 12 dihydro 3 pyridinecarboxamide,pyridine carboxamide, 33902383 5,chloro1(26 dichlorobenzyl) N(24 difluorophenyl) 2 oxo12 dihydro3 pyridinecarboxamide, dichlorobenzyl N (24 difluorophenyl) 2 oxo 12 dihydro 3 pyridinecarboxamide,pyridine carboxamide, dichlorobenzyl N (24 difluorophenyl) 2 oxo12 dihydro3 pyridinecarboxamide CAS no33902383 5,chloro1(26 dichlorobenzyl) N(24 difluorophenyl) 22 oxo12 dihydro3 pyridinecarboxamide, dichlorobenzyl N (24 difluorophenyl) 22 oxo12 dihydro3 pyridinecarboxamide CAS no33902383 5,chloro1(26 dichlorobenzyl) N(24 difluorophenylethynylethene),difluorophenylethynylethene, dichlorobenzene N (24 difluoro), dichlorobenzenesulfonyl chloride CAS no33902383CAS no33902383CAS no33902383CAS no33902383CAS no33902383CAS no33902383CAS no33902383CAS no33902383CAS no339023834507610 CAS no339023834507610 CAS no339023834507610 CAS no339023834507610 CAS no339023834507610 CAS no339023834507610 CAS no339023834507610 CAS no339023834507610. Its unique structural features combined with promising preclinical data make it an attractive candidate for further development within pharmaceutical research initiatives.